Cas no 135557-67-4 (Schisanlignone A)

• Product Name: Schisanlignone A
• CAS No: 135557-67-4
• MF: C₂₄H₃₀O₇
• MW: 430.490808010101
• CID: 2087264
• PubChem ID: 14827754
• Update Time: 2025-04-21

Schisanlignone A Chemical and Physical Properties

Names and Identifiers

• Schisanlignone A
• (6R,7R,12aR)-7,8-Dihydro-1,2,3,10,11,12-hexamethoxy-6,7-dimethyl-dibenzo[a,c]cycloocten-5(6H)-one
• (9R,10R)-3,4,5,14,15,16-hexamethoxy-9,10-dimethyltricyclo[10.4.0.0(2),?]hexadeca-1(12),2(7),3,5,13,15-hexaen-8-one
• (9R,10R)-3,4,5,14,15,16-hexamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaen-8-one
• 135557-67-4
• FS-7935
• AKOS040735955

• Inchi： 1S/C24H30O7/c1-12-9-14-10-16(26-3)21(28-5)23(30-7)18(14)19-15(20(25)13(12)2)11-17(27-4)22(29-6)24(19)31-8/h10-13H,9H2,1-8H3/t12-,13-/m1/s1
• InChI Key： MXMZPEXVCSNTFK-CHWSQXEVSA-N
• SMILES： O=C1C2C=C(C(=C(C=2C2C(=C(C(=CC=2C[C@@H](C)[C@H]1C)OC)OC)OC)OC)OC)OC

Computed Properties

• Exact Mass: 430.19915329g/mol
• Monoisotopic Mass: 430.19915329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.126±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins